N-(2-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide

• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol
• IUPAC Name: N-[2-(furan-2-ylmethylcarbamoyl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C18H15N3O3/c22-17(13-7-9-19-10-8-13)21-16-6-2-1-5-15(16)18(23)20-12-14-4-3-11-24-14/h1-11H,12H2,(H,20,23)(H,21,22)
• InChI Key: YBQQTZSZVBMGCZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NCC2=CC=CO2)NC(=O)C3=CC=NC=C3

Description

N-(2-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide, also known as FIPI, is a small molecule inhibitor that has been widely used in scientific research as a tool to study the role of phospholipase D (PLD) in various biological processes.

Mechanism of Action

N-(2-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide inhibits the activity of PLD by binding to its catalytic site, thereby reducing the production of phosphatidic acid. Phosphatidic acid is involved in various cellular processes, including cell migration, cell proliferation, and membrane trafficking. By inhibiting the activity of PLD, N-(2-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide can affect these processes.
Biochemical and Physiological Effects:
N-(2-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit cell migration, cell proliferation, and membrane trafficking. It has also been shown to induce apoptosis in cancer cells. Additionally, N-(2-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide has been shown to reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide in lab experiments is that it is a small molecule inhibitor that can be easily added to cell culture media or injected into animals. Additionally, N-(2-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide has been shown to have low toxicity in animal models, making it a safe tool for scientific research. However, one limitation of using N-(2-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide is that it is not specific to PLD and can inhibit other enzymes that are structurally similar to PLD.

Future Directions

There are many future directions for the use of N-(2-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide in scientific research. One direction is to study the role of PLD in various disease processes, including cancer, inflammation, and neurodegenerative diseases. Another direction is to develop more specific inhibitors of PLD that do not inhibit other enzymes. Additionally, N-(2-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide can be used as a tool to study the role of phosphatidic acid in various cellular processes.

Synthesis Methods

N-(2-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide can be synthesized by a two-step reaction. The first step involves the synthesis of 2-{[(2-furylmethyl)amino]carbonyl}phenyl isocyanate from 2-aminobenzoic acid and 2-furaldehyde. The second step involves the reaction of 2-{[(2-furylmethyl)amino]carbonyl}phenyl isocyanate with isonicotinic acid to form N-(2-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide.

Scientific Research Applications

N-(2-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide has been widely used in scientific research to study the role of PLD in various biological processes, including cell migration, cell proliferation, and membrane trafficking. PLD is an enzyme that catalyzes the hydrolysis of phosphatidylcholine to produce phosphatidic acid, which is involved in various cellular processes. N-(2-{[(2-furylmethyl)amino]carbonyl}phenyl)isonicotinamide inhibits the activity of PLD by binding to its catalytic site, thereby reducing the production of phosphatidic acid.